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Compound of Interest

Compound Name: Ethanedioyl dibromide

Cat. No.: B108731 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of Ethanedioyl
dibromide (also known as Oxalyl bromide). The information is intended for laboratory

professionals to ensure safe and compliant use of this hazardous chemical.

Hazard Identification and Exposure Limits
Ethanedioyl dibromide is a corrosive and water-reactive chemical that poses significant

health risks. It is classified as causing severe skin burns and eye damage and is harmful if

inhaled.[1][2] The substance is also a lachrymator, meaning it can cause tearing.[1] It reacts

violently with water, releasing toxic gases.[2][3]

Occupational Exposure Limits: Currently, there are no specific occupational exposure limits

established by major regulatory bodies such as OSHA (Occupational Safety and Health

Administration), NIOSH (National Institute for Occupational Safety and Health), or ACGIH

(American Conference of Governmental Industrial Hygienists) for Ethanedioyl dibromide.[2]

Therefore, exposure should be minimized to the lowest possible level through stringent

engineering controls and comprehensive personal protective equipment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling Ethanedioyl dibromide to prevent

contact and inhalation. The following table summarizes the required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b108731?utm_src=pdf-interest
https://www.benchchem.com/product/b108731?utm_src=pdf-body
https://www.benchchem.com/product/b108731?utm_src=pdf-body
https://www.benchchem.com/product/b108731?utm_src=pdf-body
https://www.fishersci.be/store/msds?partNumber=10112291&countryCode=BE&language=en
https://www.fishersci.com/store/msds?partNumber=AC150895000&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=10112291&countryCode=BE&language=en
https://www.fishersci.com/store/msds?partNumber=AC150895000&countryCode=US&language=en
https://www.osha.gov/annotated-pels/table-z-1
https://www.benchchem.com/product/b108731?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC150895000&countryCode=US&language=en
https://www.benchchem.com/product/b108731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Standards Purpose

Eye & Face Protection

Chemical safety

goggles or a full-face

shield.

OSHA 29 CFR

1910.133, EN 166

To protect against

splashes and vapors

that cause severe eye

damage.[2]

Skin & Body

Protection

Chemical-resistant

gloves (inspect before

use) and protective

clothing.

-

To prevent skin

contact which can

cause severe burns.

[2]

Respiratory Protection

NIOSH/MSHA or

European Standard

approved respirator.

OSHA 29 CFR

1910.134, EN 149

Required when

working outside of a

fume hood or if

exposure limits are

exceeded.[2]

Recommended Filter:

Particulates filter and

Acid gases filter (Type

E, Yellow).

EN 143, EN 14387

To protect against

harmful inhalation

which can cause

corrosive injuries to

the respiratory tract.[2]

[3]

Operational and Handling Plan
Safe handling of Ethanedioyl dibromide requires a controlled environment and strict

adherence to procedural steps.

Engineering Controls:

Ventilation: Always handle Ethanedioyl dibromide in a well-ventilated area, preferably

within a certified chemical fume hood.[2][4]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[2]

Storage Requirements:
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Store in a dry, refrigerated, and well-ventilated place, away from direct sunlight.[2]

The container must be kept tightly closed.[2][4]

Due to its sensitivity to air and moisture, it should be stored under a nitrogen atmosphere.[2]

Store in a locked-up area, accessible only to authorized personnel.[2][4]

Keep away from incompatible materials, such as strong oxidizing agents and water.[2]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all required PPE is worn correctly. Confirm the fume

hood is operational and safety stations are unobstructed.

Handling the Chemical:

Do not breathe any mists, vapors, or sprays.[2]

Avoid all contact with eyes, skin, and clothing.[2]

Prevent any contact with water, as it reacts violently.[2]

After Handling:

Thoroughly wash hands, face, and any exposed skin after the procedure is complete.[2][4]

Decontaminate all surfaces and equipment used.

Return the chemical to its designated secure storage.

Emergency and First Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2]

Skin Contact

Take off all contaminated clothing immediately.

Rinse the affected skin with water or shower.

Wash off with soap and plenty of water. Seek

immediate medical attention.[2]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If breathing is difficult,

administer oxygen. If the person is not

breathing, provide artificial respiration. Seek

immediate medical attention.[2]

Ingestion

Rinse the mouth with water. DO NOT induce

vomiting. Contact a physician or poison control

center immediately.[2]

Disposal Plan
All waste containing Ethanedioyl dibromide must be treated as hazardous waste.

Waste Collection:

Collect all waste materials (including contaminated PPE and absorbent materials) in suitable,

closed, and clearly labeled containers.[2]

Do not mix with other waste streams, especially aqueous waste, due to its violent reaction

with water.[2]

Disposal Procedure:

Segregation: Keep Ethanedioyl dibromide waste separate from all other chemical waste.
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Containment: Ensure waste containers are sealed tightly and stored in a designated

hazardous waste accumulation area.

Labeling: Label the waste container clearly with "Hazardous Waste" and the chemical name

"Ethanedioyl dibromide".

Arrangement for Disposal: Dispose of the contents and the container through an approved

and licensed waste disposal company.[2][4] Follow all local, state, and federal regulations for

hazardous waste disposal.

Workflow for Handling Ethanedioyl Dibromide
The following diagram illustrates the logical workflow for the safe handling of Ethanedioyl
dibromide, from initial preparation to final disposal.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Cleanup

4. Waste Disposal

Emergency Protocol
Don PPE:

- Goggles/Face Shield
- Resistant Gloves

- Lab Coat

Verify Engineering Controls:
- Fume Hood ON

- Eyewash/Shower Clear

Perform Experiment
- Avoid Inhalation & Contact

- No Water Contact

Proceed to Handling

Decontaminate Work Area
& Equipment

Experiment Complete

Collect Waste in
Sealed, Labeled Container

Generate Waste

Wash Hands & Exposed Skin
Thoroughly

Dispose Contaminated PPE

Store in Designated
Hazardous Waste Area

Arrange Pickup by
Approved Disposal Vendor

Spill: Absorb with
Inert Material (No Water!)

Exposure: Use Eyewash/Shower
Seek Immediate Medical Aid

Click to download full resolution via product page

Caption: Workflow for safe handling of Ethanedioyl dibromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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